3-bromo-5-methyl-4-phenyl-1H-pyrazole

• Molecular Formula: C10H9BrN2
• Molecular Weight: 237.10 g/mol
• IUPAC Name: 3-bromo-5-methyl-4-phenyl-1H-pyrazole
• InChI: InChI=1S/C10H9BrN2/c1-7-9(10(11)13-12-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,13)
• InChI Key: CVZHRHPTYDYWSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)Br)C2=CC=CC=C2

Description

3-bromo-5-methyl-4-phenyl-1H-pyrazole is a useful research compound. Its molecular formula is C10H9BrN2 and its molecular weight is 237.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-methyl-4-phenyl-1H-pyrazole (3.0 g, 18.96 mmol) in acetic acid (glacial, 100 mL) was added bromine (1.457 mL, 28.4 mmol) at room temperature. The reaction was stirred at room temperature for 2 h. After quenched with aqueous solution of Na2SO3 (10% wt aq., 10 mL), the reaction was concentrated and extracted with EtOAc, washed with brine, dried over MgSO4, and purified by silica gel column chromatography to give the title compound as yellow oil (2.8 g). LCMS m/z=236.9 [M+H]+; 1H NMR (400 MHz, DMSO-d6) δ ppm 2.26 (s, 3H), 7.24-7.54 (m, 5H), 13.13 (s, 1H).